Cas no 1805135-24-3 (Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate)

Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate is a versatile benzoate derivative featuring a cyano group, difluoromethyl substituent, and iodine atom on the aromatic ring. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to metabolic stability, while the iodine atom offers opportunities for further functionalization via cross-coupling reactions. The ethyl ester moiety improves solubility in organic solvents, facilitating downstream modifications. This compound is particularly useful in the development of fluorinated bioactive molecules, where its structural features enable precise tuning of physicochemical properties. Its high purity and well-defined reactivity profile make it suitable for research and industrial applications.
Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate structure
1805135-24-3 structure
Product Name:Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate
CAS No:1805135-24-3
MF:C11H8F2INO2
MW:351.088002204895
CID:4958814
Update Time:2025-06-14

Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate
    • Inchi: 1S/C11H8F2INO2/c1-2-17-11(16)6-3-7(10(12)13)8(5-15)9(14)4-6/h3-4,10H,2H2,1H3
    • InChI Key: CRJUOYZETACJDV-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)OCC)C=C(C(F)F)C=1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 329
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.1

Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015003888-250mg
Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate
1805135-24-3 97%
250mg
470.40 USD 2021-06-21
Alichem
A015003888-500mg
Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate
1805135-24-3 97%
500mg
782.40 USD 2021-06-21
Alichem
A015003888-1g
Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate
1805135-24-3 97%
1g
1,490.00 USD 2021-06-21

Additional information on Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate

Comprehensive Overview of Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate (CAS No. 1805135-24-3)

Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate (CAS No. 1805135-24-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique combination of cyano, difluoromethyl, and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C11H8F2INO2, offers exceptional reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation pharmaceuticals, such as kinase inhibitors and antiviral agents. The iodo substituent further enables cross-coupling reactions, aligning with the growing trend of transition-metal-catalyzed synthesis in modern organic chemistry.

From an industrial perspective, this compound exemplifies the convergence of green chemistry and atom-economical design. Its synthesis often involves catalytic fluorination techniques, a hot topic in sustainable manufacturing. Laboratories worldwide are optimizing protocols to improve yield and purity, addressing common search queries like "high-purity Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate synthesis" or "CAS 1805135-24-3 solubility parameters".

The compound's spectroscopic properties (e.g., distinct 19F NMR signals) make it analytically tractable, while its crystalline morphology attracts interest in solid-state chemistry. Recent publications highlight its utility in constructing heterocyclic scaffolds, responding to the pharmaceutical industry's need for diverse chemical space exploration.

Quality control remains paramount for CAS 1805135-24-3, with HPLC and LC-MS being standard characterization tools. Suppliers frequently address buyer concerns about storage conditions (typically -20°C under inert atmosphere) and batch-to-batch consistency—key factors influencing purchasing decisions in competitive markets.

Looking ahead, Ethyl 4-cyano-3-difluoromethyl-5-iodobenzoate is poised to play a pivotal role in precision medicine development, particularly in targeted therapies. Its structural motifs align with emerging trends in fragment-based drug design, answering frequent researcher inquiries about "multifunctional aromatic building blocks". As regulatory frameworks evolve, this compound's REACH compliance status remains a critical discussion point for European markets.

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